Naftifine hydrochloride

Specification

• Description: Naftifine hydrochloride is a hydrochloride and an allylamine antifungal drug.; Naftifine Hydrochloride is the hydrochloride salt form of naftifine, an allylamine derivate with synthetic broad-spectrum antifungal activity. Although the exact mechanism through which naftifine hydrochloride exerts its effect is unknown, it appears to selectively inhibit the enzyme squalene 2,3-epoxidase, thereby inhibiting the biosynthesis of sterol. This results in a decreased amount of sterols, especially ergosterol which is the primary fungal membrane sterol, and a corresponding accumulation of squalene in fungal cells. Naftifine hydrochloride can be fungicidal as well as fungistatic to yeasts depending on the concentration and the organisms involved.; See also: Naftifine (has active moiety).
• CAS No.: 65473-14-5
• Molecular Formula: C21H22ClN
• Molecular Weight: 323.9 g/mol
• IUPAC Name: (E)-N-methyl-N-(naphthalen-1-ylmethyl)-3-phenylprop-2-en-1-amine;hydrochloride
• Standard InChI: InChI=1S/C21H21N.ClH/c1-22(16-8-11-18-9-3-2-4-10-18)17-20-14-7-13-19-12-5-6-15-21(19)20;/h2-15H,16-17H2,1H3;1H/b11-8+
• Standard InChI Key: OLUNPKFOFGZHRT-YGCVIUNWSA-N
• Isomeric SMILES: CN(C/C=C/C1=CC=CC=C1)CC2=CC=CC3=CC=CC=C32.Cl
• SMILES: CN(CC=CC1=CC=CC=C1)CC2=CC=CC3=CC=CC=C32.Cl
• Canonical SMILES: CN(CC=CC1=CC=CC=C1)CC2=CC=CC3=CC=CC=C32.Cl